Cas no 2248411-22-3 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(dimethylamino)benzoate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(dimethylamino)benzoate
• CAS No: 2248411-22-3
• MF: C₁₇H₁₄N₂O₄
• MW: 310.304064273834
• CID: 5868458
• PubChem ID: 165728374
• Update Time: 2025-11-01

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(dimethylamino)benzoate Chemical and Physical Properties

Names and Identifiers

• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(dimethylamino)benzoate
• 2248411-22-3
• EN300-6515200

• Inchi： 1S/C17H14N2O4/c1-18(2)12-9-7-11(8-10-12)17(22)23-19-15(20)13-5-3-4-6-14(13)16(19)21/h3-10H,1-2H3
• InChI Key： GVMCRERNZAYUGH-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC(=CC=1)N(C)C)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 310.09535693g/mol
• Monoisotopic Mass: 310.09535693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 473
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 66.9Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(dimethylamino)benzoate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(dimethylamino)benzoate (CAS No: 2248411-22-3)

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(dimethylamino)benzoate, identified by its CAS number 2248411-22-3, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic molecule features a fused system of an isoindole ring with a dioxo (ketone) group and an amine-substituted benzoate moiety. The structural complexity of this compound makes it a promising candidate for further exploration in medicinal chemistry, particularly in the development of novel bioactive molecules.

The isoindole core of this compound is a privileged scaffold in drug discovery, known for its ability to interact with biological targets in diverse ways. The presence of the dioxo group at the C1 and C3 positions introduces rigidity and electronic properties that can modulate binding interactions. Additionally, the 4-(dimethylamino)benzoate moiety contributes to the molecule's overall polarity and potential for hydrogen bonding interactions, which are critical for drug-receptor binding affinity.

Recent advancements in computational chemistry have enabled more accurate predictions of the pharmacokinetic properties of such complex molecules. Studies using molecular modeling techniques have suggested that 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(dimethylamino)benzoate may exhibit favorable binding affinities to certain enzyme targets, making it a valuable scaffold for designing inhibitors or modulators. The dimethylamino group further enhances the compound's potential as a pharmacophore by providing a hydrogen bond acceptor and steric bulk that can fine-tune receptor interactions.

In vitro studies have begun to explore the biological activity of this compound. Preliminary assays indicate that it may possess inhibitory properties against specific enzymes implicated in inflammatory pathways. The isoindole ring system is particularly noteworthy for its reported interactions with cyclooxygenase (COX) enzymes, which are key targets in the development of anti-inflammatory drugs. The dioxo group's electron-withdrawing nature could enhance the potency of such interactions by optimizing the electronic environment around the active site.

The benzoate moiety in 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(dimethylamino)benzoate also contributes to its structural diversity and functional potential. Benzoate derivatives are well-studied in medicinal chemistry due to their versatility in forming pharmacologically relevant interactions. The combination of an isoindole core with a dimethylamino-substituted benzoate offers a unique chemical profile that may be exploited for developing next-generation therapeutic agents.

One of the most exciting aspects of this compound is its synthetic accessibility. Modern synthetic methodologies have made it possible to construct complex heterocyclic systems with high precision. The synthesis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(dimethylamino)benzoate involves multi-step reactions that showcase the ingenuity of organic chemists in designing efficient routes to bioactive molecules. These synthetic strategies not only produce the target compound but also generate valuable intermediates that can be modified further to explore new chemical space.

The pharmaceutical industry is increasingly interested in developing small molecules that can modulate protein-protein interactions (PPIs), which are often challenging targets for drug development. The structural features of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(dimethylamino)benzoate make it a potential candidate for interacting with PPIs through its rigid scaffold and diverse functional groups. Such interactions are crucial for many biological processes, including signal transduction and disease pathogenesis.

Recent research has also highlighted the importance of molecular diversity in drug discovery campaigns. Libraries containing structurally diverse compounds like 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(dimethylamino)benzoate provide chemists with a rich pool of starting points for generating novel bioactive molecules. High-throughput screening (HTS) techniques combined with computational filtering have accelerated the process of identifying promising candidates from such libraries.

The potential applications of this compound extend beyond traditional pharmaceuticals. Its unique structural features make it an attractive candidate for materials science applications, particularly in the development of organic semiconductors or luminescent materials. The ability to fine-tune its electronic properties through structural modifications opens up new possibilities for designing advanced materials with tailored functionalities.

In conclusion, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(dimethylamino)benzoate (CAS No: 2248411-22-3) represents a fascinating example of how structural complexity can be leveraged to develop novel bioactive molecules. Its unique scaffold and functional groups make it a promising candidate for further exploration in medicinal chemistry and materials science. As research continues to uncover new applications for this compound, it is likely to play an important role in shaping future therapeutic strategies and technological innovations.